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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzamide

CAS No.: 19694-10-1

Cat. No.: B010115

Get Quote

Executive Summary & Immediate Action
3-Amino-4-chlorobenzamide (CAS: 19694-10-1) is a halogenated aromatic amine. Unlike

standard organic waste, its disposal requires strict segregation into Halogenated Waste

Streams. Improper disposal (mixing with non-halogenated solvents or general trash) risks

violating EPA/RCRA regulations and damaging incineration infrastructure due to the release of

corrosive hydrogen chloride (HCl) gas and nitrogen oxides (NOx) upon combustion.

The Golden Rule: Never dispose of this compound down the drain or in "General Organic"

waste containers. It must be incinerated in a facility equipped with acid gas scrubbers.

Chemical Profile & Hazard Assessment
To manage waste effectively, one must understand the intrinsic hazards that dictate the

disposal method.

Physicochemical Properties
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Property Data Relevance to Disposal

Chemical Name 3-Amino-4-chlorobenzamide Primary Identifier for Labeling

CAS Number 19694-10-1 Required for Waste Manifests

Molecular Formula C₇H₇ClN₂O
Indicates Halogenated (Cl) &

Nitrogenous content

Physical State Beige Crystalline Powder
Requires particulate control

(N95/P100) during transfer

Solubility
Low in water; Soluble in

DMSO/Methanol

Dictates liquid waste stream

composition

Combustion Products HCl, NOx, CO, CO₂
CRITICAL: Requires scrubbed

incineration

Hazard Classification (GHS)
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin/Eye Irritation (Category 2/2A): Causes serious irritation.

STOT-SE (Category 3): May cause respiratory irritation.[3][2]

Scientific Rationale for Segregation: The presence of the chlorine atom on the benzene ring is

the deciding factor. When incinerated, non-halogenated organics produce mostly CO₂ and

H₂O. However, 3-Amino-4-chlorobenzamide releases Hydrogen Chloride (HCl). If this waste

is sent to a standard fuel-blending facility (cement kiln) not rated for halogens, the acid gas can

corrode the facility's infrastructure and contribute to acid rain. Therefore, it must be tagged as

Halogenated.

Operational Disposal Protocol
Workflow Logic (Visualized)
The following diagram outlines the decision-making process for disposing of 3-Amino-4-
chlorobenzamide in both solid and liquid forms.
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Waste Generation:
3-Amino-4-chlorobenzamide

Determine Physical State

Solid Waste
(Pure Powder/Spill Debris)

Liquid Waste
(Mother Liquor/Rinsate)

Containerize:
HDPE Wide-Mouth Jar

or Double-Bagged (Yellow)

Labeling:
'Hazardous Waste - Toxic'

List Chemical Name

Satellite Accumulation Area
(Secondary Containment)

Segregation Check:
Is solvent Halogenated?

Stream A: Halogenated
(e.g., DCM, Chloroform)

Yes

Stream B: Non-Halogenated
(e.g., Methanol, DMSO)

No

CRITICAL ACTION:
Add to HALOGENATED Waste Stream

(Due to solute content)

Contaminated by
3-Amino-4-chlorobenzamide

Final Disposal:
High-Temp Incineration
(w/ Acid Gas Scrubbing)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 3-Amino-4-chlorobenzamide waste streams to

ensure compatibility with incineration protocols.

Detailed Procedures
Scenario A: Solid Waste (Excess Reagent or Spill Cleanup)

Containment: Do not throw loose powder into the trash. Collect the material in a wide-mouth

High-Density Polyethylene (HDPE) jar or a dedicated solid waste drum.

Spill Management: If spilled, dampen a paper towel with water or ethanol (to prevent dust

generation) and wipe up. Place all contaminated wipes into the solid waste container.

Labeling: Affix a hazardous waste label.

Constituents: "3-Amino-4-chlorobenzamide, solid."

Hazard Checkbox: Select "Toxic" and "Irritant."

Scenario B: Liquid Waste (Reaction Mixtures & Mother Liquors)
This is where most compliance errors occur. Even if you dissolved the compound in Methanol

(non-halogenated), the presence of the solute (the chlorobenzamide) renders the entire mixture

a candidate for the Halogenated Waste stream.

Select the Right Carboy: Use the container designated for Halogenated Organic Solvents

(often red-tagged in many labs).

Compatibility Check (Self-Validating Step):

Acids:[4] Ensure the waste stream is not strongly acidic, as this amine can form salts,

potentially precipitating out of solution and clogging disposal lines.

Oxidizers:[4]NEVER mix this amine with strong oxidizers (e.g., nitric acid waste,

peroxides). Aromatic amines can react violently or form unstable intermediates with

oxidizers.

Documentation: On the waste tag, list the solvent and the estimated concentration of 3-
Amino-4-chlorobenzamide (e.g., "Methanol 95%, 3-Amino-4-chlorobenzamide 5%").
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Regulatory & Compliance Context (RCRA)
In the United States, waste determination is the generator's responsibility (40 CFR § 262.11).

RCRA Status: While 3-Amino-4-chlorobenzamide is not explicitly "P-listed" (acutely

hazardous) or "U-listed" by specific name in 40 CFR 261.33, it exhibits toxicity

characteristics.

Waste Code Assignment:

If the solvent used is halogenated (e.g., Methylene Chloride), use code F002.[5][6]

If the material is pure and being discarded due to toxicity, it falls under the general

"Process Waste" definition.

Best Practice: Treat as Hazardous Waste requiring thermal destruction.

Why Incineration? The EPA and local environmental agencies prefer high-temperature

incineration for halogenated aromatics. This process ensures the complete destruction of the

benzene ring and the capture of the chlorine atom as HCl in the scrubber system, preventing

its release into the atmosphere.

Emergency Procedures
Incident Immediate Protocol

Eye Contact

Rinse immediately with water for 15 minutes.

Remove contact lenses.[4][7] Seek medical

attention (irritant).

Skin Contact
Wash off with soap and water.[4][7][8] Remove

contaminated clothing.[3][4][7][9]

Inhalation
Move to fresh air.[3][4][7][8][9] If breathing is

difficult, give oxygen.[3]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or Carbon Dioxide (CO₂). Warning:

Fire will release toxic HCl and NOx gases. Wear

SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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